Cas no 1157542-94-3 ((2,3-Dihydro-1-benzofuran-5-ylmethyl)(propyl)amine)

• Product Name: (2,3-Dihydro-1-benzofuran-5-ylmethyl)(propyl)amine
• CAS No: 1157542-94-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5166948
• Update Time: 2025-11-06

(2,3-Dihydro-1-benzofuran-5-ylmethyl)(propyl)amine Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydro-1-benzofuran-5-ylmethyl)(propyl)amine
• [(2,3-dihydro-1-benzofuran-5-yl)methyl](propyl)amine
• n-((2,3-Dihydrobenzofuran-5-yl)methyl)propan-1-amine
• 5-Benzofuranmethanamine, 2,3-dihydro-N-propyl-

• Inchi： 1S/C12H17NO/c1-2-6-13-9-10-3-4-12-11(8-10)5-7-14-12/h3-4,8,13H,2,5-7,9H2,1H3
• InChI Key： AOIXFXMIDCHLMR-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC1=2)CNCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on (2,3-Dihydro-1-benzofuran-5-ylmethyl)(propyl)amine

The Compound (2,3-Dihydro-1-benzofuran-5-ylmethyl)(propyl)amine: A Comprehensive Overview

The compound (2,3-Dihydro-1-benzofuran-5-ylmethyl)(propyl)amine with CAS No. 1157542-94-3 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tertiary amines and features a unique structure that combines a benzofuran moiety with an aliphatic amine group. The benzofuran ring, which is partially saturated (2,3-dihydro), contributes to the molecule's aromaticity and potential for diverse chemical reactivity. The propyl group attached to the nitrogen atom further enhances the compound's versatility, making it a valuable substrate for various synthetic transformations.

Recent studies have highlighted the potential of (2,3-Dihydro-1-benzofuran-5-ylmethyl)(propyl)amine in drug discovery and development. Its structure allows for the exploration of novel bioactive compounds with potential applications in treating neurological disorders, inflammation, and cancer. Researchers have reported that this compound exhibits moderate inhibitory activity against certain enzymes associated with these conditions, suggesting its role as a lead compound for further optimization.

The synthesis of (2,3-Dihydro-1-benzofuran-5-ylmethyl)(propyl)amine involves a multi-step process that typically begins with the preparation of the benzofuran derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the propylamine group. The reaction conditions are carefully optimized to ensure high yields and selectivity, reflecting the importance of stereochemistry in this compound's properties.

One of the most intriguing aspects of this compound is its ability to engage in hydrogen bonding due to the presence of both aromatic and aliphatic amine groups. This property has been exploited in designing molecules with enhanced solubility and bioavailability. Recent computational studies have demonstrated that (2,3-Dihydro-1-benzofuran-5-ylmethyl)(propyl)amine can act as a template for constructing more complex architectures, such as macrocycles or supramolecular assemblies.

In terms of applications, (2,3-Dihydro-1-benzofuran-5-ylmethyl)(propyl)amine has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis. Researchers have reported that this compound can act as a ligand in transition metal complexes, facilitating selective catalytic transformations under mild conditions.

Moreover, the environmental impact of synthesizing (2,3-Dihydro-1-benzofuran-5-ylmethyl)(propyl)amine has been a topic of recent interest. Green chemistry approaches have been explored to minimize waste and energy consumption during its production. For instance, solvent-free reactions and catalytic methods have been employed to achieve sustainable synthesis pathways.

In conclusion, (2,3-Dihydro-1-benzofuran-5-ylmethyl)(propyl)amine is a versatile compound with a rich structural framework that offers numerous opportunities for scientific exploration. Its applications span across drug discovery, materials science, and catalysis, making it a valuable addition to the arsenal of modern chemical research.